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Compound of Interest

Compound Name:
5-Chloro-3-methyl-1-

phenylpyrazole

Cat. No.: B072149 Get Quote

An In-depth Technical Guide on 5-Chloro-3-methyl-1-phenylpyrazole

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical compounds is paramount. This guide provides a detailed overview

of the molecular structure and properties of 5-Chloro-3-methyl-1-phenylpyrazole.

Molecular Data Summary
The following table summarizes the key quantitative data for 5-Chloro-3-methyl-1-
phenylpyrazole.

Property Value

Molecular Formula C₁₀H₉ClN₂[1][2][3]

Molecular Weight 192.64 g/mol [1]

IUPAC Name 5-chloro-3-methyl-1-phenylpyrazole[1]

Canonical SMILES Cc1cc(Cl)n(n1)c2ccccc2[3]

InChIKey ZZOWFLAMMWOSCG-UHFFFAOYSA-N[1]
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Detailed experimental protocols for the synthesis or analysis of 5-Chloro-3-methyl-1-
phenylpyrazole are not readily available within the immediate search results. Further literature

review beyond this scope would be required to establish specific experimental methodologies.

Molecular Structure Visualization
The molecular structure of 5-Chloro-3-methyl-1-phenylpyrazole is depicted in the following

diagram, generated using the Graphviz DOT language. This visualization provides a clear

representation of the atomic arrangement and bonding.

Molecular structure of 5-Chloro-3-methyl-1-phenylpyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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